Cas no 77897-25-7 (1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)-)

1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)- structure
77897-25-7 structure
Product Name:1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)-
CAS No:77897-25-7
MF:C8H19NO2
MW:161.24196267128
CID:3205029
PubChem ID:93637084
Update Time:2025-04-21

1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)-
    • 1-Pentanol, 2-[(2-hydroxyethyl)amino]-4-methyl-, (S)- (9CI)
    • 77897-25-7
    • DTXSID901214467
    • Inchi: 1S/C8H19NO2/c1-7(2)5-8(6-11)9-3-4-10/h7-11H,3-6H2,1-2H3/t8-/m0/s1
    • InChI Key: SIGOJBHJTUHNJJ-QMMMGPOBSA-N
    • SMILES: C(O)[C@@H](NCCO)CC(C)C

Computed Properties

  • Exact Mass: 161.141578849Da
  • Monoisotopic Mass: 161.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 86.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.5Ų
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